Cas no 1806394-18-2 (2-Cyanobenzo[d]oxazole-7-carboxylic acid)

• Product Name: 2-Cyanobenzo[d]oxazole-7-carboxylic acid
• CAS No: 1806394-18-2
• MF: C₉H₄N₂O₃
• MW: 188.13966178894
• CID: 4819985
• Update Time: 2025-10-29

2-Cyanobenzo[d]oxazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyanobenzo[d]oxazole-7-carboxylic acid

• Inchi： 1S/C9H4N2O3/c10-4-7-11-6-3-1-2-5(9(12)13)8(6)14-7/h1-3H,(H,12,13)
• InChI Key： CDZLOOQGDQWOHV-UHFFFAOYSA-N
• SMILES： O1C(C#N)=NC2C=CC=C(C(=O)O)C1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 1.3
• Topological Polar Surface Area: 87.1

Additional information on 2-Cyanobenzo[d]oxazole-7-carboxylic acid

Introduction to 2-Cyanobenzo[d]oxazole-7-carboxylic acid (CAS No. 1806394-18-2)

2-Cyanobenzo[d]oxazole-7-carboxylic acid, identified by its CAS number 1806394-18-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodioxole class, characterized by a fused benzene and oxygen ring system, with a cyano group and a carboxylic acid moiety at specific positions. The unique structural features of 2-cyanobenzo[d]oxazole-7-carboxylic acid make it a versatile scaffold for the development of novel therapeutic agents.

The chemical structure of 2-cyanobenzo[d]oxazole-7-carboxylic acid consists of a benzo[d]oxazole core, which is a well-known pharmacophore in drug design. The presence of a cyano group at the 2-position and a carboxylic acid group at the 7-position introduces additional reactivity and functionality, enabling further chemical modifications. These modifications are crucial for tailoring the compound's biological activity, solubility, and pharmacokinetic properties.

In recent years, there has been growing interest in benzodioxole derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The benzo[d]oxazole scaffold has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. Specifically, 2-cyanobenzo[d]oxazole-7-carboxylic acid has shown promise in preclinical studies as a precursor for synthesizing bioactive molecules.

One of the most compelling aspects of 2-cyanobenzo[d]oxazole-7-carboxylic acid is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop inhibitors targeting enzymes involved in disease pathways. For instance, studies have demonstrated that derivatives of this compound can modulate kinases and other enzymes relevant to cancer progression. The cyano group provides a handle for further functionalization, allowing chemists to introduce additional pharmacophoric elements.

The carboxylic acid moiety in 2-cyanobenzo[d]oxazole-7-carboxylic acid also plays a critical role in its reactivity. This functional group can be used to form esters, amides, or other derivatives, expanding the compound's utility in drug development. Moreover, the benzo[d]oxazole core itself is known for its stability and bioavailability, making it an attractive choice for medicinal chemists.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 2-cyanobenzo[d]oxazole-7-carboxylic acid. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of the benzo[d]oxazole ring system. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste and improving yields.

In clinical research, 2-cyanobenzo[d]oxazole-7-carboxylic acid and its derivatives have been investigated for their potential therapeutic effects. Preclinical studies have highlighted their efficacy in models of inflammation and tumor growth. The compound's ability to interact with multiple targets makes it a promising candidate for developing multifunctional drugs that can address complex diseases.

The pharmacokinetic profile of 2-cyanobenzo[d]oxazole-7-carboxylic acid is another area of interest. Studies have shown that derivatives of this compound exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. This is crucial for ensuring that the drug reaches its target site effectively and remains active long enough to produce therapeutic effects.

The future direction of research on 2-cyanobenzo[d]oxazole-7-carboxylic acid involves exploring its potential in combination therapies. By pairing it with other bioactive molecules, researchers aim to enhance treatment outcomes and reduce resistance mechanisms. Additionally, computational modeling techniques are being employed to predict new derivatives with improved properties.

In conclusion, 2-cyanobenzo[d]oxazole-7-carboxylic acid (CAS No. 1806394-18-2) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique chemical features make it a valuable building block for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in medicinal chemistry.